Cas no 1261467-33-7 (3-(3-Amino-5-hydroxybenzoyl)pyridine)

• Product Name: 3-(3-Amino-5-hydroxybenzoyl)pyridine
• CAS No: 1261467-33-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928400
• Update Time: 2025-10-30

3-(3-Amino-5-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-5-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-10-4-9(5-11(15)6-10)12(16)8-2-1-3-14-7-8/h1-7,15H,13H2
• InChI Key： VPVUAVUUKPBOND-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C1C=NC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 0.8
• Topological Polar Surface Area: 76.2

Additional information on 3-(3-Amino-5-hydroxybenzoyl)pyridine

3-(3-Amino-5-hydroxybenzoyl)pyridine (CAS No. 1261467-33-7): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-(3-Amino-5-hydroxybenzoyl)pyridine (CAS No. 1261467-33-7) has emerged as a compound of significant interest. This molecule, characterized by its unique benzoylpyridine core and functional amino and hydroxy groups, offers a versatile scaffold for drug discovery and material science applications. Its CAS No. 1261467-33-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in modern research.

The structural features of 3-(3-Amino-5-hydroxybenzoyl)pyridine make it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and hydroxy groups allows for selective functionalization, enabling researchers to tailor its properties for specific applications. Recent studies have highlighted its potential in designing small-molecule inhibitors and fluorescent probes, aligning with the current trend of precision medicine and diagnostic tools.

One of the most searched questions related to this compound is: *"What are the synthetic routes for 3-(3-Amino-5-hydroxybenzoyl)pyridine?"* The answer lies in multi-step organic reactions, often starting from pyridine derivatives and incorporating benzoyl and hydroxy groups through controlled oxidation and substitution reactions. Researchers are also exploring greener synthetic methods, such as catalytic hydrogenation, to improve yield and reduce environmental impact—a topic highly relevant in today’s sustainability-focused landscape.

Another hot topic is the compound’s role in medicinal chemistry. With the rise of AI-driven drug discovery, 3-(3-Amino-5-hydroxybenzoyl)pyridine has been flagged as a promising candidate for virtual screening due to its pharmacophore-like properties. Its ability to interact with biological targets, such as kinases and GPCRs, has spurred interest in its potential as a lead compound for treating inflammatory and metabolic disorders.

From a material science perspective, this compound’s aromatic system and hydrogen-bonding capabilities make it suitable for designing organic semiconductors and coordination polymers. These applications are particularly relevant in the context of flexible electronics and energy storage solutions, which dominate current research trends. The CAS No. 1261467-33-7 is often cited in patents related to these advanced materials.

In summary, 3-(3-Amino-5-hydroxybenzoyl)pyridine (CAS No. 1261467-33-7) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovative research, making it a staple in modern laboratories. As the scientific community shifts toward AI-aided design and green synthesis, this compound’s relevance is only expected to grow.